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Compound of Interest

Compound Name: Americium-243

Cat. No.: B1218457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health physics considerations
for Americium-243 (Am-243). The information is intended for professionals in research,
science, and drug development who may work with or encounter this radionuclide. This
document covers the core radiological properties, dosimetry, and biological behavior of Am-
243, along with detailed experimental protocols for its detection and quantification.

Radiological Properties

Americium-243 is a synthetic, radioactive actinide with a long half-life, making it a significant
concern in terms of long-term radiological protection.[1] It is produced in nuclear reactors
through neutron capture.[2] The primary mode of decay for Am-243 is alpha emission, which
poses a significant internal radiation hazard.[3][4]

Below is a summary of the key radiological properties of Americium-243.
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Property Value Reference
Half-life 7,370 years [3]
Primary Decay Mode Alpha (o) emission [3]
Specific Activity 7.4 x 10° Bg/g (0.2 Ci/g) [5]
Alpha Decay Energy 5.439 MeV [6]

5.275 MeV (87.4%), 5.233

Major Alpha Particle Energies MeV (11.0%), 5.181 MeV [5]
(1.1%)
_ o 74.7 keV (68.2%), 43.5 keV
Major Gamma/X-ray Emissions [5]
(5.9%)
Progeny Neptunium-239 (Np-239) [3]
Dosimetry

The primary radiological hazard from Americium-243 arises from internal exposure, as the
emitted alpha particles have a high linear energy transfer (LET) and can cause significant
damage to tissues if inhaled or ingested.[4] External exposure is of less concern due to the low
penetrating power of alpha particles, though there is a minor contribution from associated
gamma and X-ray emissions.[4]

Internal Dosimetry

Once internalized, Americium-243 translocates from the site of entry (e.g., lungs,
gastrointestinal tract) to other organs, with the skeleton and liver being the primary sites of
long-term deposition.[4] The biological half-life of americium in the skeleton is approximately 50
years, and in the liver, it is about 20 years.[4] This long-term retention contributes significantly
to the committed effective dose.

External Dosimetry

The external hazard from Am-243 is primarily due to the gamma and X-ray emissions from both
Am-243 itself and its short-lived decay product, Neptunium-239. While the energies of these
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photons are relatively low, they can contribute to the whole-body dose, especially when
handling larger quantities of the material.

The following table summarizes key dosimetric data for Americium-243.

. . Value (for all compounds,
Dosimetric Parameter . Reference
lung absorption type W)

Annual Limit on Intake (ALI) -

) 8 x 105 Bq (2 x 10t pCi) [7]
Ingestion
Annual Limit on Intake (ALI) - )
) 6 x 102 Bq (2 x 101 pCi) [7]
Inhalation
Derived Air Concentration )
3 Bg/m3 (8 x 10~ puCi/mL) [7]
(DAC)
Inhalation Dose Coefficient 9.6 x 1076 (Type M), 7.4 x 10~ 8]
(Sv/Bq) (Type F)
Ingestion Dose Coefficient
2.0x 1077 [8]

(Sv/Bq)

Experimental Protocols

Accurate quantification of Americium-243 in biological and environmental samples is crucial
for dose assessment and contamination control. The following sections provide an overview of
common analytical techniques.

Alpha Spectrometry for Fecal Samples

Alpha spectrometry is a highly sensitive method for the detection and quantification of alpha-
emitting radionuclides like Am-243. Fecal analysis is a key bioassay for assessing intake of
insoluble americium compounds.[9]

Methodology:

o Sample Collection and Preparation: Collect a 24-hour fecal sample. The sample is then
ashed at high temperature (e.g., 500-600°C) to remove organic matter.
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» Tracer Addition: A known activity of a different americium isotope, such as Americium-241, is
added to the ashed sample to act as a tracer for chemical yield determination.[10]

» Dissolution: The ash is dissolved in strong acids, typically a mixture of nitric acid and
hydrochloric acid, often with the aid of microwave digestion.[11]

» Radiochemical Separation: Americium is chemically separated from the sample matrix and
other interfering radionuclides using techniques such as co-precipitation (e.g., with
lanthanum fluoride or bismuth phosphate) and ion exchange or extraction chromatography.
[12][13]

e Source Preparation: The purified americium fraction is electrodeposited onto a stainless-
steel disc to create a thin, uniform source suitable for alpha spectrometry.[10]

o Alpha Spectrometry: The disc is placed in a vacuum chamber with a solid-state detector
(e.g., a silicon surface barrier or passivated implanted planar silicon detector). The detector
measures the energy of the alpha particles emitted from the sample. The distinct alpha
energies of Am-243 and the Am-241 tracer allow for their individual quantification.

» Data Analysis: The activity of Am-243 in the original sample is calculated from the net counts
in its specific energy region, the counting efficiency of the detector, the chemical yield
(determined from the recovery of the Am-241 tracer), and the sample volume/mass.

Liquid Scintillation Counting
Liquid Scintillation Counting (LSC) is another sensitive technique for quantifying alpha and beta
emitters. It is particularly useful for samples with complex matrices.[14]

Methodology:

o Sample Preparation: The sample (e.g., urine, digested tissue) is mixed with a liquid
scintillation cocktail in a vial. The cocktail contains a solvent and scintillating fluors that emit
light when they interact with radiation.[8]

o Counting: The vial is placed in a liquid scintillation counter, which uses photomultiplier tubes
to detect the light pulses generated by the radioactive decay.[15]
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» Data Analysis: The instrument records the number of light pulses per unit time, which is
proportional to the activity of the radionuclide in the sample. Energy discrimination can be
used to distinguish between different radionuclides based on the intensity of the light pulses.
For Am-243, which is an alpha emitter, the system can be optimized for alpha particle
detection.[14]

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS)

ICP-MS is a powerful technique for elemental and isotopic analysis, offering high sensitivity and
the ability to distinguish between different isotopes of the same element based on their mass-
to-charge ratio.[16]

Methodology:

o Sample Preparation: Biological samples such as urine or blood are typically digested using
strong acids (e.g., nitric acid) in a microwave digestion system to break down the organic
matrix.[17]

¢ Instrumental Analysis: The digested sample is introduced into the ICP-MS. The sample is
nebulized and transported into a high-temperature argon plasma, which atomizes and
ionizes the americium. The ions are then passed through a mass spectrometer, which
separates them based on their mass-to-charge ratio.

o Data Analysis: The detector measures the abundance of ions at the specific mass-to-charge
ratio of Am-243. Quantification is typically performed using an internal standard, such as a
known concentration of a non-interfering element, and a calibration curve prepared from
certified standards.[16] Isotope dilution techniques can also be employed for high-precision
measurements.

Visualizations

The following diagrams illustrate key concepts related to the health physics of Americium-243.

Americium-243 (Am-243) a decay | Neptunium-239 (Np-239) B- deca Plutonium-239 (Pu-239) a deca Uranium-235 (U-235)
(ta = 7370 y) (2 = 2.356 d) (t2 = 24,110 y) (Stable)
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Caption: Decay chain of Americium-243.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1218457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218457?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Americium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

2. Basic Metrology (Archive): Standardization of Am-243 | NIST [nist.gov]
3. mirdsoft.org [mirdsoft.org]

4. Americium Element | Uses, Facts, Physical & Chemical Characteristics [periodic-
table.com]

5. CHEMICAL, PHYSICAL, and RADIOLOGICAL INFORMATION - Toxicological Profile for
Americium - NCBI Bookshelf [ncbi.nlm.nih.gov]

6. Americium-243 - isotopic data and properties [chemlin.org]
7. bundesumweltministerium.de [bundesumweltministerium.de]
8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

9. researchgate.net [researchgate.net]

10. ANALYTICAL METHODS - Toxicological Profile for Americium - NCBI Bookshelf
[ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]

12. NEMI Method Summary - Am-04-RC [nemi.gov]
13. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
14. Search results [inis.iaea.org]

15. resources.revvity.com [resources.revvity.com]

16. Elemental and isotopic analysis of americium in non-separated spent fuels using high
resolution ICP-OES and sector field ICP-MS - Journal of Analytical Atomic Spectrometry
(RSC Publishing) [pubs.rsc.org]

17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Health Physics Considerations for Americium-243: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218457#health-physics-considerations-for-
americium-243]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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